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An In-depth Analysis of its Physicochemical Properties, Olfactory Profile, and Application in
Fragrance Compositions

Abstract

Isobutyl propionate, a carboxylic ester with the chemical formula C7H1402, is a significant
aroma chemical in the fragrance and perfume industry.[1][2] Its characteristic fruity, sweet, and
rum-like aroma makes it a versatile ingredient in a wide array of fragrance compositions,
particularly for imparting fruity and floral notes.[1][3][4] This technical guide provides a
comprehensive overview of isobutyl propionate, including its physicochemical properties,
detailed olfactory profile, applications in perfumery, and relevant safety and regulatory
information. The document also outlines detailed experimental protocols for the sensory and
instrumental analysis of this fragrance ingredient, aimed at researchers, scientists, and
professionals in the fragrance and flavor industry.

Introduction

Isobutyl propionate, also known as 2-methylpropyl propanoate, is an ester that occurs
naturally in a variety of fruits and beverages, including grapes, apples, pears, and rum.[5][6] Its
pleasant and refined fruity aroma has led to its widespread use as a fragrance and flavoring
agent.[1][2] In perfumery, it is valued for its ability to add a fresh, sweet, and somewhat pungent
nuance to fragrance compositions. This guide delves into the technical aspects of isobutyl
propionate, offering a detailed resource for its effective and safe utilization in fragrance
creation.
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Physicochemical Properties

A clear, colorless to pale yellow liquid, isobutyl propionate possesses a distinct set of physical
and chemical properties that are crucial for its handling and application in fragrance
formulations.[5][6] These properties are summarized in the table below.

Property Value Reference
Molecular Formula C7H1402 [7]
Molecular Weight 130.19 g/mol [2]

CAS Number 540-42-1 [6]
Appearance Colorless to pale yellow liquid [51[6]
Boiling Point 137 °C @ 760 mm Hg

Melting Point -71°C [3]

Density 0.869 g/cm® @ 25 °C [8]

Vapor Pressure 6.47 mm/Hg @ 25 °C [9]

Flash Point 86 °F (30 °C) [5]

. Highly soluble in ethanol and
Solubility g _ [5]
ether; insoluble in water

Olfactory Profile and Applications

The olfactory characteristics of isobutyl propionate are central to its use in the fragrance
industry. It is described as having a fruity, sweet, rummy, and pungent odor with a tropical
nuance.[6][9]

Odor and Taste Characteristics
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Characteristic Description Reference

Fruity, sweet, rum-like,
Odor Description pungent, with bubble gum and 9]

tropical nuances.

Sweet, fruity, with notes of
Taste Description banana and tutti-frutti, and [6]119]

rummy undertones at 10 ppm.

Applications in Perfumery

Isobutyl propionate is utilized to impart a variety of fruity and sweet notes in fragrance
compositions. Its versatility allows it to be used in:

» Fruity Accords: To enhance or create notes of apple, pear, and other non-citrus fruits.
o Floral Compositions: To add a fresh and fruity nuance to floral bouquets.
e Gourmand Fragrances: To contribute to sweet, edible-smelling accords.

The International Fragrance Association (IFRA) recommends a usage level of up to 6.0% in the
final fragrance concentrate.[3]

Safety and Regulatory Information

Isobutyl propionate is generally considered safe for its intended use in fragrance
compositions. A safety assessment conducted by the Research Institute for Fragrance
Materials (RIFM) concluded that it does not pose a risk of genotoxicity.[10][11] For other
toxicological endpoints, such as skin sensitization and reproductive toxicity, data from read-
across analogs were used to support its safety.[10] It is important to handle isobutyl
propionate with appropriate care, as it is a flammable liquid and vapor.[3]

Experimental Protocols

Gas Chromatography-Olfactometry (GC-O) for Odor
Profile Analysis
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GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with the sensitivity of the human nose as a detector to identify odor-active compounds in a
sample.[10][12]

Objective: To identify and characterize the specific odor nuances of isobutyl propionate in a
fragrance mixture.

Methodology:

e Sample Preparation: Prepare a 1% solution of the fragrance oil containing isobutyl
propionate in a suitable solvent like ethanol.

e Instrumentation: A gas chromatograph coupled with a mass spectrometer (MS) and an
olfactometry port.

e GC-MS Conditions:

o

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

[¢]

Injector Temperature: 250 °C.

[¢]

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10
°C/min.

o

Carrier Gas: Helium at a constant flow rate.

[e]

MS Detector: Operated in full scan mode.

e Olfactometry Port: The effluent from the GC column is split between the MS detector and the
olfactometry port. The olfactometry port is supplied with humidified air to prevent nasal
dehydration of the assessor.

e Sensory Evaluation: A trained sensory panelist sniffs the effluent from the olfactometry port
and records the odor descriptors and their intensity at specific retention times.

o Data Analysis: The data from the MS detector is used to identify the chemical compounds,
while the olfactometry data provides the corresponding odor descriptions. This allows for the
correlation of specific chemical components with their perceived aroma.
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Descriptive Sensory Analysis of Isobutyl Propionate

Descriptive sensory analysis is used to provide a detailed profile of the fragrance's sensory
characteristics.[13]

Objective: To quantitatively describe the olfactory profile of isobutyl propionate at different
concentrations.

Methodology:

o Panelist Selection and Training: Select a panel of 8-12 individuals screened for their olfactory
acuity and ability to describe scents. Train the panelists on a lexicon of fragrance descriptors
relevant to fruity and sweet aromas.

o Sample Preparation: Prepare solutions of isobutyl propionate in an odorless solvent (e.g.,
diethyl phthalate) at three different concentrations: 0.1%, 1%, and 5%.

» Evaluation Procedure:
o Present the samples to the panelists in a randomized and blind manner.

o Panelists dip a fragrance strip into each sample, wait for the solvent to evaporate, and
then evaluate the odor.

o Panelists rate the intensity of pre-defined sensory attributes (e.g., fruity, sweet, rum-like,
pungent, chemical) on a structured scale (e.g., a 15-point intensity scale).

o Data Analysis: Analyze the data using statistical methods such as Analysis of Variance
(ANOVA) to determine if there are significant differences in the perceived intensity of the
attributes at different concentrations.

Triangle Test for Difference Evaluation

The triangle test is a discriminative sensory method used to determine if a detectable sensory
difference exists between two samples.[4][9]

Objective: To determine if a change in the supplier or synthesis method of isobutyl propionate
results in a perceivable difference in its odor profile.
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Methodology:

o Sample Preparation: Prepare two samples of isobutyl propionate at the same
concentration (e.g., 1% in ethanol): one from the standard supplier (A) and one from the new
supplier (B).

o Test Presentation: Present three coded samples to each panelist, where two are identical
and one is different (e.g., AAB, ABA, BAA, BBA, BAB, ABB). The order of presentation
should be randomized for each panelist.

o Evaluation: Panelists are asked to identify the "odd" sample.

o Data Analysis: The number of correct identifications is compared to the number expected by
chance (one-third). Statistical tables for the triangle test are used to determine if the
difference between the samples is statistically significant.

Visualization of Workflows and Relationships
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Fragrance Development Workflow with Isobutyl Propionate

Fragrance Concept & Brief

i

Perfumer Formulation

:

Ingredient Selection
(e.g., Isobutyl Propionate)

:

Compounding & Maturation

:

Quality Control
(GC-MS, Sensory)

:

Application Testing
(e.g., in a lotion)

:

Final Fragrance Product

Click to download full resolution via product page

Caption: A simplified workflow for the development of a fragrance incorporating isobutyl
propionate.
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Sensory Evaluation Workflow for a Fragrance Ingredient

Define Evaluation Objective

:

Select Sensory Method
(e.g., Descriptive, Triangle)

:

Panelist Selection & Training

:

Sample Preparation

:

Sensory Evaluation Session

:

Statistical Data Analysis

:

Reporting of Results

Click to download full resolution via product page

Caption: A generalized workflow for the sensory evaluation of a fragrance ingredient like
isobutyl propionate.
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Chemical Structure and Odor Relationship

Isobutyl Propionate
(Ester)

Isobutyl Moiety
Rummy & Pungent Nuances

Propionyl Moiety
Fruity & Sweet Notes

Overall Odor Profile
(Fruity, Sweet, Rum-like)

Click to download full resolution via product page

Caption: A diagram illustrating the relationship between the chemical structure of isobutyl
propionate and its resulting odor profile.

Conclusion

Isobutyl propionate is a valuable and versatile aroma chemical for the fragrance and perfume
industry. Its well-defined fruity and sweet olfactory profile, combined with a good understanding
of its physicochemical properties and safety, allows for its effective use in a wide range of
applications. The implementation of robust analytical and sensory evaluation protocols is
essential to ensure the quality and consistency of this important fragrance ingredient. This
guide provides a foundational technical resource for professionals engaged in the creation and
development of fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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